Cas no 216480-96-5 ((S)-Ethyl 2-(1-aminoethyl)thiazole-4-carboxylate)

• Product Name: (S)-Ethyl 2-(1-aminoethyl)thiazole-4-carboxylate
• CAS No: 216480-96-5
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• MDL: MFCD18833739
• CID: 243292
• Update Time: 2025-05-19

(S)-Ethyl 2-(1-aminoethyl)thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylicacid, 2-[(1S)-1-aminoethyl]-, ethyl ester
• 4-Thiazolecarboxylicacid,2-[(1S)-1-aminoethyl]-,ethylester(9CI)
• (S)-Ethyl 2-(1-aminoethyl)thiazole-4-carboxylate
• 4-thiazolecarboxylic acid,2-[(1s)-1-aminoethyl]-,ethyl ester
• 4-Thiazolecarboxylic acid, 2-[(1s)-1-aminoethyl]-, ethyl ester

• MDL： MFCD18833739
• Inchi： 1S/C8H12N2O2S/c1-3-12-8(11)6-4-13-7(10-6)5(2)9/h4-5H,3,9H2,1-2H3/t5-/m0/s1
• InChI Key： BIHAKLFZRIHNNM-YFKPBYRVSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1[C@H](C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Topological Polar Surface Area: 93.4

Additional information on (S)-Ethyl 2-(1-aminoethyl)thiazole-4-carboxylate

(S)-Ethyl 2-(1-aminoethyl)thiazole-4-carboxylate: A Comprehensive Overview

The compound with CAS No. 216480-96-5, commonly referred to as (S)-Ethyl 2-(1-aminoethyl)thiazole-4-carboxylate, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The thiazole ring serves as a versatile scaffold, enabling the attachment of various functional groups that can modulate the compound's properties and reactivity.

Recent studies have highlighted the importance of (S)-Ethyl 2-(1-aminoethyl)thiazole-4-carboxylate in the context of enzyme inhibition and bioactive molecule design. Researchers have explored its role as a potential lead compound for developing novel therapeutic agents targeting specific biological pathways. For instance, investigations into its interaction with protein kinases have revealed promising inhibitory effects, suggesting its potential utility in anticancer drug development.

The stereochemistry of this compound, particularly the (S) configuration at the chiral center, plays a critical role in determining its pharmacokinetic properties and biological activity. Stereoisomers often exhibit vastly different behaviors in vivo, making the study of enantiomeric forms essential for optimizing drug efficacy and minimizing adverse effects. Advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the spatial arrangement of atoms in this molecule.

From a synthetic perspective, (S)-Ethyl 2-(1-aminoethyl)thiazole-4-carboxylate is typically prepared through a multi-step process involving thiazole ring formation, followed by selective substitution reactions to introduce the ethyl ester group and aminoethyl side chain. The synthesis strategy often incorporates protecting group chemistry to ensure regioselectivity and control over stereochemistry during intermediate transformations.

In terms of applications, this compound has been utilized as an intermediate in the synthesis of more complex bioactive molecules. Its ability to undergo further functionalization makes it a valuable building block in medicinal chemistry. For example, researchers have explored its conversion into amide derivatives, which exhibit enhanced solubility and bioavailability compared to the parent ester.

Moreover, (S)-Ethyl 2-(1-aminoethyl)thiazole-4-carboxylate has been studied for its potential as a chiral auxiliary in asymmetric synthesis. The presence of a chiral center allows for the induction of asymmetry in subsequent reactions, facilitating the construction of complex molecular architectures with high enantioselectivity.

Recent advancements in computational chemistry have enabled detailed molecular modeling studies of this compound. These studies provide insights into its electronic structure, conformational flexibility, and binding affinity towards target proteins. Such computational approaches complement experimental findings and aid in rational drug design efforts.

In summary, (S)-Ethyl 2-(1-aminoethyl)thiazole-4-carboxylate is a versatile and intriguing molecule with significant implications in organic synthesis and pharmacology. Its unique combination of structural features and stereochemical properties positions it as a valuable tool for advancing drug discovery research.